Cas no 37563-26-1 (2-(ethylamino)-2-phenylacetic acid hydrochloride)

• Product Name: 2-(ethylamino)-2-phenylacetic acid hydrochloride
• CAS No: 37563-26-1
• CID: 4650146
• PubChem ID: 13573020
• Update Time: 2025-10-31

2-(ethylamino)-2-phenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-2-phenylacetic Acid Hydrochloride
• 2-(ethylamino)-2-phenylacetic acid hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(ethylamino)-2-phenylacetic acid hydrochloride

2-(Ethylamino)-2-phenylacetic acid hydrochloride (CAS No. 37563-26-1): A Comprehensive Overview

The compound 2-(ethylamino)-2-phenylacetic acid hydrochloride, with the CAS registry number 37563-26-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as EPAH (Ethyl Phenyl Acetic Hydrochloride), has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a phenyl group attached to an ethylamino-substituted acetic acid moiety, which contributes to its versatile chemical properties.

Recent studies have highlighted the importance of EPAH in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of various pharmaceutical agents, particularly those targeting central nervous system disorders. The ethylamino group in the molecule is known to enhance bioavailability and improve the pharmacokinetic profile of drugs derived from this compound. This makes EPAH a valuable precursor in medicinal chemistry.

One of the most notable advancements involving EPAH is its application in the development of neuroprotective agents. Scientists have demonstrated that derivatives of this compound can modulate neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The phenyl group in EPAH plays a critical role in these interactions, contributing to the molecule's ability to cross the blood-brain barrier effectively.

In addition to its pharmacological applications, EPAH has also been studied for its potential in cancer therapy. Recent research indicates that certain derivatives of this compound may exhibit anti-proliferative effects on cancer cells, making them promising candidates for further investigation. The hydrochloride salt form of the compound is particularly advantageous due to its enhanced solubility and stability, which are crucial for drug delivery systems.

The synthesis of EPAH involves a multi-step process that typically begins with the preparation of 2-(ethylamino)-2-phenylacetic acid. This intermediate is then converted into its hydrochloride salt through protonation, ensuring optimal physical and chemical properties for subsequent applications. The reaction conditions and purification methods have been optimized in recent studies to improve yield and purity, making large-scale production more feasible.

From a structural perspective, EPAH exhibits a unique balance between hydrophilic and lipophilic groups, which is essential for its biological activity. The ethylamino group introduces lipophilicity, while the carboxylic acid moiety provides hydrophilic character. This balance is critical for ensuring that the compound can interact effectively with biological targets while maintaining appropriate pharmacokinetics.

Furthermore, computational studies have been conducted to explore the molecular interactions of EPAH with various biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity, paving the way for rational drug design based on this structure. The phenyl group's aromaticity and conjugation properties are particularly significant in these interactions.

In conclusion, 2-(ethylamino)-2-phenylacetic acid hydrochloride (CAS No. 37563-26-1) stands out as a versatile and promising molecule in contemporary chemical research. Its applications span across pharmacology, drug delivery systems, and cancer therapy, with ongoing studies continually uncovering new potential uses. As research progresses, this compound is expected to play an increasingly important role in advancing medical science and therapeutic development.